molecular formula C12H12O3 B14305734 Methyl 4-(3-methylphenyl)-4-oxobut-2-enoate CAS No. 113709-51-6

Methyl 4-(3-methylphenyl)-4-oxobut-2-enoate

Cat. No.: B14305734
CAS No.: 113709-51-6
M. Wt: 204.22 g/mol
InChI Key: KCXQFCDPNIFGNJ-UHFFFAOYSA-N
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Description

    is an organic compound with the molecular formula

    Methyl 4-(3-methylphenyl)-4-oxobut-2-enoate: C11H14O4C_{11}H_{14}O_4C11​H14​O4​

    .
  • It consists of a methyl ester group attached to a 4-(3-methylphenyl)-4-oxobut-2-enoate moiety.
  • The compound’s structure includes a benzene ring and a carbonyl group, making it an interesting target for synthetic and biological studies.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • The compound’s mechanism of action depends on its specific application.
    • If used as a drug lead, it may interact with enzymes, receptors, or other biological targets.
    • Further research is needed to elucidate its precise mode of action.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    CAS No.

    113709-51-6

    Molecular Formula

    C12H12O3

    Molecular Weight

    204.22 g/mol

    IUPAC Name

    methyl 4-(3-methylphenyl)-4-oxobut-2-enoate

    InChI

    InChI=1S/C12H12O3/c1-9-4-3-5-10(8-9)11(13)6-7-12(14)15-2/h3-8H,1-2H3

    InChI Key

    KCXQFCDPNIFGNJ-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC(=CC=C1)C(=O)C=CC(=O)OC

    Origin of Product

    United States

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